2-[4-(2,3-Dihydroxypropyl)piperazin-1-yl]pyridine-3-carboxylic acid

• CAS No.: 111855-44-8
• Molecular Formula: C13H19N3O4
• Molecular Weight: 281.31 g/mol
• IUPAC Name: 2-[4-(2,3-dihydroxypropyl)piperazin-1-yl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H19N3O4/c17-9-10(18)8-15-4-6-16(7-5-15)12-11(13(19)20)2-1-3-14-12/h1-3,10,17-18H,4-9H2,(H,19,20)
• InChI Key: QJKLWOJYVXEBBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(CO)O)C2=C(C=CC=N2)C(=O)O

Description

2-[4-(2,3-Dihydroxypropyl)piperazin-1-yl]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H19N3O4 and its molecular weight is 281.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Grams 32 of 1-(2,3-dihydroxypropyl)piperazine and 15.7 g of 2-chloronicotinic acid in 500 ml dioxane were refluxed for 8 hours. The reaction mixture was cooled, settled, the solvent separated and removed. The residue was triturated under heating with absolute ethanol and gave 16.2 g of 2-[4-(2,3-dihydroxypropyl)piperazin-1-yl]nicotinic acid melting at 210°-212° C. (with decomposition)